Cas no 19808-29-8 (6-(piperidin-1-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-(piperidin-1-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 19808-29-8
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• MDL: MFCD31924381
• CID: 4780888
• PubChem ID: 136957380
• Update Time: 2025-04-23

6-(piperidin-1-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-piperidino-4-pyrimidone
• 6-(Piperidin-1-yl)-3,4-dihydropyrimidin-4-one
• 6-(piperidin-1-yl)-3,4-dihydropyrimidin-4-one

• MDL： MFCD31924381
• Inchi： 1S/C9H13N3O/c13-9-6-8(10-7-11-9)12-4-2-1-3-5-12/h6-7H,1-5H2,(H,10,11,13)
• InChI Key： RVKOIMLSOVWSJJ-UHFFFAOYSA-N
• SMILES： O=C1C=C(N=CN1)N1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 264
• XLogP3: 0.5
• Topological Polar Surface Area: 44.7

Additional information on 6-(piperidin-1-yl)-3,4-dihydropyrimidin-4-one

6-Piperidino-4-pyrimidone (CAS No. 19808-29-8): A Comprehensive Overview of Properties and Applications

6-Piperidino-4-pyrimidone (CAS No. 19808-29-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine-substituted pyrimidone derivative exhibits unique structural features that make it valuable for various applications. With the increasing interest in nitrogen-containing heterocycles and their biological activities, this compound has become a subject of study in medicinal chemistry and drug discovery.

The molecular structure of 6-Piperidino-4-pyrimidone combines a pyrimidone core with a piperidine substituent, creating a versatile scaffold for further chemical modifications. Researchers have explored its potential as a building block for pharmaceutical intermediates, particularly in the development of CNS-active compounds. The compound's hydrogen bonding capacity and molecular recognition properties make it particularly interesting for designing new therapeutic agents.

Recent studies have focused on the synthetic applications of 6-Piperidino-4-pyrimidone in creating novel drug candidates. Its structural similarity to naturally occurring nucleobases has prompted investigations into its potential biological activity and enzyme inhibition properties. The compound's solubility characteristics and stability profile have also been subjects of research, particularly for formulation development in pharmaceutical sciences.

In the context of current pharmaceutical trends, 6-Piperidino-4-pyrimidone aligns with the growing demand for small molecule therapeutics and targeted drug delivery systems. Its molecular framework allows for diverse modifications, making it valuable for structure-activity relationship studies in drug discovery programs. The compound's potential applications extend to areas such as neurological disorders and metabolic disease research, reflecting current healthcare priorities.

The synthesis of 6-Piperidino-4-pyrimidone typically involves cyclocondensation reactions of appropriate precursors, with careful control of reaction conditions to ensure high purity. Analytical characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity. These methods are crucial for quality control in both research and potential industrial applications.

From a commercial perspective, 6-Piperidino-4-pyrimidone serves as a valuable research chemical for academic institutions and pharmaceutical companies. The compound's market availability as a high-purity reference standard supports its use in method development and validation. Suppliers typically offer it in various quantities, catering to both small-scale research needs and larger production requirements.

Safety considerations for handling 6-Piperidino-4-pyrimidone follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems are recommended during manipulation. The compound's material safety data sheet provides detailed information about its handling, storage, and disposal requirements.

Future research directions for 6-Piperidino-4-pyrimidone may explore its potential in computational drug design and molecular modeling applications. The compound's structural features make it an interesting candidate for virtual screening studies and pharmacophore development. Additionally, investigations into its green chemistry synthesis could align with the pharmaceutical industry's sustainability initiatives.

For researchers seeking information about 6-Piperidino-4-pyrimidone CAS 19808-29-8, common queries include its synthetic procedures, spectral data, and commercial availability. The compound's relevance to current drug discovery trends and its potential as a pharmacological scaffold continue to drive scientific interest. Analytical methods for its quantification and purity assessment remain important topics in the literature.

In conclusion, 6-Piperidino-4-pyrimidone represents an important structural motif in medicinal chemistry with diverse research applications. Its combination of a pyrimidone core and piperidine moiety offers unique opportunities for molecular design and drug development. As research progresses, this compound may find expanded applications in addressing current therapeutic challenges and advancing pharmaceutical science.